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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Executive Summary
2-(2-Chlorophenoxy)-N-ethylethanamine (CAS: 915921-75-4) represents a specific subclass

of phenoxyalkylamines, a scaffold distinct from the classical phenethylamine backbone due to

the incorporation of an ether oxygen linker.[1] This structural modification alters the electronic

distribution, lipophilicity, and conformational flexibility of the molecule, significantly impacting its

affinity for monoamine transporters (SERT, NET) and G-protein coupled receptors (specifically

5-HT and adrenergic subtypes).[1]

This guide compares the ortho-chlorinated N-ethyl derivative against its primary amine parent,

regioisomers (para-chloro), and the carbon-linked phenethylamine analog to elucidate the

functional consequences of these structural changes.[1]
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The following table contrasts the core properties of 2-(2-Chlorophenoxy)-N-ethylethanamine
with key comparators. The ortho-chloro substituent introduces steric bulk and lipophilicity, while

the ether linkage increases polar surface area compared to phenethylamines.[1]
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Comparative Pharmacology: SAR Analysis
The "Oxygen Bridge" Effect (Phenoxy vs. Phenethyl)
The substitution of the benzylic carbon with an oxygen atom (Phenethylamine

Phenoxyethylamine) fundamentally alters the pharmacophore:
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Conformation: The C-O-C bond angle (~110°) and the rotational freedom of the ether linkage

allow the phenyl ring to adopt different orientations relative to the amine nitrogen compared

to the rigid ethyl chain of phenethylamines.[1]

Binding Affinity: The ether oxygen acts as a weak hydrogen bond acceptor.[1] In 5-HT2A

receptor docking models, this oxygen can interact with serine or threonine residues in the

binding pocket, potentially altering agonist/antagonist efficacy compared to the carbon

analog.[1]

Ortho-Chlorination (2-Cl vs. 4-Cl)
Metabolic Stability: The ortho-chloro group blocks the 2-position from metabolic

hydroxylation.[1] Furthermore, it sterically hinders the ether oxygen, potentially reducing O-

dealkylation rates by cytochrome P450 enzymes (e.g., CYP2D6) compared to the

unsubstituted or para-substituted variants.[1]

Receptor Selectivity: In adrenergic ligands, ortho-substitution often favors

-adrenergic antagonism (similar to the haloalkylamine motif in Phenoxybenzamine).[1] In
reuptake inhibitors, ortho-substituents can force the phenyl ring out of coplanarity, enhancing
selectivity for the Norepinephrine Transporter (NET) over the Serotonin Transporter (SERT).
[1]

N-Ethylation (Secondary vs. Primary Amine)
N-Ethyl vs. Primary Amine: N-ethylation increases basicity and lipophilicity.[1] For

monoamine transporters, secondary amines (like N-ethyl or N-methyl) typically exhibit higher

potency for reuptake inhibition than their primary amine counterparts, which are often better

substrates for monoamine oxidase (MAO).[1]

Visualization: SAR & Mechanistic Pathways
The following diagram illustrates the Structure-Activity Relationship (SAR) logic and the

synthetic pathway for generating these derivatives.
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Figure 1: SAR Logic flow detailing how structural modifications of the phenoxyethylamine core

influence pharmacological outcomes.[1]

Experimental Protocols
Synthesis: Williamson Ether / Reductive Amination
Workflow
This protocol describes the synthesis of 2-(2-Chlorophenoxy)-N-ethylethanamine from 2-

chlorophenol.[1]

Reagents: 2-Chlorophenol, 1,2-Dibromoethane, Ethylamine (70% aq), K2CO3, Acetonitrile.[1]

Etherification (Step 1):

Dissolve 2-chlorophenol (10 mmol) in Acetonitrile (50 mL).

Add anhydrous K2CO3 (20 mmol) and 1,2-dibromoethane (30 mmol). Note: Excess

dibromide prevents dimerization.[1]

Reflux for 12 hours.[1] Monitor by TLC (Hexane/EtOAc 8:2).[1]

Filter salts, concentrate filtrate, and purify 1-(2-bromoethoxy)-2-chlorobenzene via silica

flash chromatography.

Amination (Step 2):
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Dissolve the bromo-intermediate (5 mmol) in Ethanol (20 mL).

Add Ethylamine (excess, 50 mmol) in a sealed pressure tube.[1]

Heat to 80°C for 6 hours.

Cool, concentrate to remove excess ethylamine and ethanol.[1]

Basify residue with 1M NaOH and extract with DCM.[1]

Convert to Hydrochloride salt using HCl/Ether for stability.[1]

In Vitro Binding Assay (Generic GPCR Protocol)
To validate affinity against 5-HT or Adrenergic receptors.[1]

Membrane Prep: HEK293 cells expressing human 5-HT2A or

1-adrenergic receptors.[1]

Radioligand: [3H]-Ketanserin (for 5-HT2A) or [3H]-Prazosin (for

1).[1]

Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4.[1]

Procedure:

Incubate membrane homogenates (20 µg protein) with radioligand (1 nM) and increasing

concentrations of 2-(2-Chlorophenoxy)-N-ethylethanamine (10^-10 to 10^-5 M).[1]

Incubate for 60 min at 25°C.

Terminate by rapid filtration over GF/B filters using a cell harvester.

Measure radioactivity via liquid scintillation counting.[1]

Calculate

using the Cheng-Prusoff equation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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